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Compound of Interest

(1S,2R)-2-methylcyclohexanamine
Compound Name:

hydrochloride
CAS No.: 79389-39-2
Cat. No.: B591490

Get Quote

\ J

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a summary of the available chemical and physical properties of
(1S,2R)-2-methylcyclohexanamine hydrochloride. Due to the limited availability of public
data for this specific stereoisomer, this document also highlights areas where information is
currently lacking.

Chemical Identity and Physical Properties

(1S,2R)-2-methylcyclohexanamine hydrochloride is a chiral organic compound. The
hydrochloride salt form enhances its stability and solubility in aqueous solutions, a common
practice in the development of amine-containing pharmaceuticals. While specific experimental
data for this isomer is scarce, some fundamental properties can be reported.

Table 1: Physical and Chemical Properties of (1S,2R)-2-Methylcyclohexanamine and its
Hydrochloride Salt
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Property Value Source
(1S,2R)-2-
Chemical Name methylcyclohexanamine N/A
hydrochloride
CAS Number 79389-39-2 N/A
Molecular Formula C7H16CIN [1]
Molecular Weight 149.66 g/mol [1]
Melting Point Not available N/A
Boiling Point Not available N/A
pKa Not available N/A
Solubility Not available N/A
Appearance Not available N/A

For the corresponding free amine, (1S,2R)-2-methylcyclohexanamine (CAS: 79389-36-9, 2164-
19-4), the following computed properties are available:

Property Value Source
Molecular Formula C7HisN [2]
Molecular Weight 113.20 g/mol [2]

It is important to note that the physical properties of the hydrochloride salt, such as melting
point and solubility, are expected to differ significantly from those of the free amine.

Synthesis and Experimental Protocols

Detailed experimental protocols for the specific synthesis and purification of (1S,2R)-2-
methylcyclohexanamine hydrochloride are not readily available in the public domain.
However, general strategies for the synthesis of chiral 2-methylcyclohexylamines often involve
the following approaches:
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» Resolution of a racemic mixture: This classic method involves the use of a chiral resolving
agent to separate the enantiomers of 2-methylcyclohexylamine.

o Asymmetric synthesis: Modern synthetic methods may employ chiral catalysts or auxiliaries
to achieve the stereoselective synthesis of the desired (1S,2R) isomer. This can involve
asymmetric hydrogenation of a corresponding imine or reductive amination of a chiral ketone
precursor.

» Chiral pool synthesis: Starting from a readily available chiral starting material, a synthetic
route can be designed to yield the target molecule with the desired stereochemistry.

A general workflow for a potential synthetic approach is outlined below.

General Synthetic Workflow for Chiral 2-Methylcyclohexylamines

Starting Materials

Salt Formation

Click to download full resolution via product page

Caption: A conceptual workflow for the synthesis of (1S,2R)-2-methylcyclohexanamine
hydrochloride.

Spectroscopic Data

Specific spectroscopic data (NMR, IR, Mass Spectrometry) for (1S,2R)-2-
methylcyclohexanamine hydrochloride is not publicly available. For definitive structural
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confirmation and purity assessment, it is recommended to acquire these spectra on a sample
of the compound.

Biological Activity and Signaling Pathways

There is currently no publicly available information on the specific biological activity or signaling
pathways associated with (1S,2R)-2-methylcyclohexanamine hydrochloride. While some
studies have explored the pharmacological properties of cyclohexylamine derivatives in
general, these findings cannot be directly extrapolated to this specific stereoisomer. Further
research is required to elucidate the biological function of this compound.

Due to the absence of data on its biological targets and mechanism of action, a signaling
pathway diagram cannot be provided at this time.

Safety, Handling, and Storage

Information on the specific hazards of (1S,2R)-2-methylcyclohexanamine hydrochloride is
not detailed in readily accessible safety data sheets. As with any chemical, it should be handled
with care in a well-ventilated area, and appropriate personal protective equipment (PPE),
including gloves and safety glasses, should be worn. For detailed safety information, it is
advisable to consult the safety data sheet (SDS) provided by a commercial supplier.

Conclusion

(1S,2R)-2-methylcyclohexanamine hydrochloride is a chiral molecule with potential
applications in research and development. However, a comprehensive understanding of its
chemical and biological properties is hampered by the limited amount of publicly available data.
Further experimental work is necessary to fully characterize this compound, including the
determination of its physical constants, the development of specific synthetic protocols, and the
investigation of its pharmacological profile. This will be crucial for unlocking its potential in drug
discovery and other scientific disciplines.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

© 2026 BenchChem. All rights reserved. 4/6 Tech Support


https://www.benchchem.com/product/b591490/docs?utm_src=pdf-body#1s-2r-2-methylcyclohexanamine-hydrochloride-a-technical-overview
https://www.benchchem.com/product/b591490/docs?utm_src=pdf-body#1s-2r-2-methylcyclohexanamine-hydrochloride-a-technical-overview
https://www.benchchem.com/product/b591490/docs?utm_src=pdf-body#1s-2r-2-methylcyclohexanamine-hydrochloride-a-technical-overview
https://www.benchchem.com/product/b591490?utm_src=pdf-custom-synthesis#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b591490?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

References

e 1. (1S,2R)-2-methylcyclohexanamine hydrochloride | 79265-66-0 | Benchchem
[benchchem.com]

o 2. 2-Methylcyclohexylamine, (1S,2R)- | C7H15N | CID 5324013 - PubChem
[pubchem.ncbi.nim.nih.gov]

e To cite this document: BenchChem. [(1S,2R)-2-Methylcyclohexanamine Hydrochloride: A
Technical Overview]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b591490/docs#1s-2r-2-methylcyclohexanamine-
hydrochloride-a-technical-overview]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2026 BenchChem. All rights reserved. 5/6 Tech Support


https://www.benchchem.com/zh/product/b3029811
https://www.benchchem.com/zh/product/b3029811
https://pubchem.ncbi.nlm.nih.gov/compound/2-Methylcyclohexylamine_-_1S_2R
https://pubchem.ncbi.nlm.nih.gov/compound/2-Methylcyclohexylamine_-_1S_2R
https://www.benchchem.com/product/b591490/docs#1s-2r-2-methylcyclohexanamine-hydrochloride-a-technical-overview
https://www.benchchem.com/product/b591490/docs#1s-2r-2-methylcyclohexanamine-hydrochloride-a-technical-overview
https://www.benchchem.com/product/b591490/docs#1s-2r-2-methylcyclohexanamine-hydrochloride-a-technical-overview
https://www.benchchem.com/product/b591490/docs#1s-2r-2-methylcyclohexanamine-hydrochloride-a-technical-overview
https://www.benchchem.com/product/b591490?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b591490?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENBHE Foundational & Exploratory

Check Availability & Pricing

Contact our Ph.D. Support Team for a compatibility check
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